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Compound of Interest

Compound Name:
2-Amino-N-cyclohexyl-N-

methylbenzylamine

CAS No.: 57365-08-9

Cat. No.: B195462

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated High-Performance Liquid

Chromatography (HPLC) methods for the quantification of impurities in Bromhexine

hydrochloride. Ensuring the purity of active pharmaceutical ingredients (APIs) like Bromhexine

is critical for the safety and efficacy of the final drug product. This document outlines various

analytical approaches, presenting their experimental data and protocols to aid researchers in

selecting the most suitable method for their specific needs.

Comparison of Chromatographic Conditions
Several HPLC methods have been developed and validated for the determination of

Bromhexine and its related substances. The choice of method often depends on the specific

impurities being targeted, such as Impurity B and Impurity C, which are specified in the British

Pharmacopoeia, and Impurity E, noted in the European Pharmacopoeia.[1][2] Below is a

summary of the chromatographic conditions used in different validated methods.
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Parameter Method 1[1][3] Method 2[2] Method 3[4] Method 4[5]

Column C18

VDSpher Pur

C8-E (150 x 3.9

mm, 4 µm)

Boston Green

ODS (250 x 4.6

mm, 5 µm)

Waters C18

Mobile Phase

Methanol:Water

(90:10, v/v), pH

2.5 with o-

phosphoric acid

Methanol:Acetoni

trile:Phosphate

Buffer (30:15:55,

v/v/v), pH 4.5

with

orthophosphoric

acid

A: 0.5%

triethylamine in

water, pH 3.0

with phosphoric

acid B:

Acetonitrile

(Gradient)

Methanol:Acetoni

trile:0.1%

orthophosphoric

acid (75:24:01,

v/v/v)

Flow Rate 1.5 mL/min 1.0 mL/min 1.0 mL/min 1.0 mL/min

Detection UV at 240 nm UV at 248 nm UV at 225 nm UV at 226 nm

Temperature 40°C 30°C 35°C Not Specified

Run Time 6 min 40 min 60 min < 10 min

Mode Isocratic Isocratic Gradient Isocratic

Comparative Analysis of Validation Parameters
The validation of an analytical method is crucial to ensure its reliability, accuracy, and precision.

The following table summarizes the key validation parameters for the compared HPLC

methods, as per the International Conference on Harmonisation (ICH) guidelines.[1][3]
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Parameter Method 1[1][3] Method 2[2] Method 3[4] Method 4[5]

Linearity Range

(µg/mL)

BHX: 4.00-

40.00IMB: 0.20-

10.00IMC: 0.50-

10.00

Not Specified
BHX: 3.35-

167.28
BHX: 10-60

Correlation

Coefficient (r²)
> 0.999 Not Specified > 0.999 0.999

LOD (µg/mL) Not Specified Not Specified BHX: 0.21 Not Specified

LOQ (µg/mL) Not Specified Not Specified BHX: 0.63 Not Specified

Accuracy (%

Recovery)
Not Specified 98.0-102.0% 95.0-102.3% 99.92%

Precision

(%RSD)
Not Specified < 2% < 2% < 2%

Retention Time

(min)
Not Specified

BHX:

8.69Impurity B:

20.21

Not Specified BHX: 4.6

Experimental Workflow for a Validated HPLC Method
The following diagram illustrates a typical experimental workflow for the quantification of

Bromhexine impurities using a validated HPLC method.
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Sample and Standard Preparation
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Caption: Workflow of a validated HPLC method for Bromhexine impurity analysis.

Detailed Experimental Protocol (Method 1)
This protocol is based on a validated isocratic HPLC method for the simultaneous

determination of Bromhexine hydrochloride (BHX) and its impurities B (IMB) and C (IMC).[1][3]

1. Materials and Reagents:

Bromhexine hydrochloride reference standard

Bromhexine impurity B and C reference standards

Methanol (HPLC grade)

Water (HPLC grade)

Orthophosphoric acid

2. Chromatographic Conditions:

Instrument: High-Performance Liquid Chromatography system with a UV detector.

Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm).
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Mobile Phase: A filtered and degassed mixture of Methanol and Water (90:10, v/v), with the

pH adjusted to 2.5 using orthophosphoric acid.[1]

Flow Rate: 1.5 mL/min.[1]

Column Temperature: 40°C.[1]

Detection Wavelength: 240 nm.[1]

Injection Volume: 20 µL.

3. Preparation of Standard Solutions:

Stock Solutions: Accurately weigh and dissolve appropriate amounts of Bromhexine HCl,

Impurity B, and Impurity C in the mobile phase to prepare individual stock solutions.

Working Standard Solutions: Prepare a mixed working standard solution by diluting the stock

solutions with the mobile phase to achieve final concentrations within the linear range (e.g.,

Bromhexine HCl: 20 µg/mL, Impurity B: 5 µg/mL, Impurity C: 5 µg/mL).[1]

4. Preparation of Sample Solution:

Accurately weigh and powder a sufficient number of Bromhexine hydrochloride tablets.

Transfer a quantity of the powder equivalent to a specified amount of Bromhexine HCl into a

volumetric flask.

Add a portion of the mobile phase and sonicate to dissolve the active ingredient.

Dilute to the mark with the mobile phase and mix well.

Filter the solution through a 0.45 µm syringe filter before injection.

5. System Suitability:

Inject the mixed standard solution multiple times (e.g., n=6).
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The relative standard deviation (%RSD) of the peak areas for Bromhexine, Impurity B, and

Impurity C should be less than 2.0%.

The resolution between adjacent peaks should be greater than 2.0.

6. Analysis:

Inject the blank (mobile phase), standard solutions, and sample solutions into the

chromatograph.

Record the chromatograms and integrate the peak areas.

7. Calculation:

Calculate the percentage of each impurity in the sample using the following formula:

% Impurity = (Area_impurity_sample / Area_impurity_standard) * (Conc_standard /

Conc_sample) * 100

Alternative and Emerging Methods
While reversed-phase HPLC is the most common technique, other methods like High-

Performance Thin-Layer Chromatography (HPTLC) and Ultra-High-Performance Liquid

Chromatography (UPLC) have also been developed and validated for the analysis of

Bromhexine and its impurities.[1][6] UPLC, in particular, offers advantages in terms of reduced

analysis time and solvent consumption due to the use of smaller particle size columns.[6]

Stability-indicating HPLC methods are also crucial as they can separate the active

pharmaceutical ingredient from its degradation products, providing a more complete picture of

the drug's stability profile.[7][8]

This guide provides a comparative overview to assist in the selection of an appropriate

analytical method for the quantification of Bromhexine impurities. The choice of method will

ultimately depend on the specific requirements of the analysis, including the impurities of

interest, available instrumentation, and desired performance characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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